5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carbohydrazide

• IUPAC Name: 5-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carbohydrazide
• InChI: InChI=1S/C9H12F3N5O/c1-4-2-6(9(10,11)12)17-7(14-4)3-5(16-17)8(18)15-13/h3-4,6,14H,2,13H2,1H3,(H,15,18)
• InChI Key: DAPJJVXXVSASTN-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(N2C(=CC(=N2)C(=O)NN)N1)C(F)(F)F
• Molecular Formula: C9H12F3N5O
• Molecular Weight: 263.22 g/mol

Description

This compound is a pyrazolo[1,5-a]pyrimidine derivative. Pyrazolo[1,5-a]pyrimidines are a class of compounds that have been extensively studied due to their diverse biological activity. They have been proven to have antiviral, anticancer, antioxidant, and antimicrobial activity.

Synthesis Analysis

The synthesis of similar compounds has been achieved via multicomponent reactions involving hydrazine hydrate, 2-(arylhydrazono)malononitrile, and β-diketones. This process is efficient and regioselective, providing a practical and simple method for the synthesis of these compounds. The reaction conditions are mild, and the protocol avoids multi-step procedures.

Molecular Structure Analysis

The structure of the compound can be established based on NMR (1H, 13C, and 19F) and IR spectral data. The compound has a molecular weight of 413.2.

Chemical Reactions Analysis

The compound is part of a class of compounds that have been synthesized via multicomponent reactions. These reactions involve the use of hydrazine hydrate, 2-(arylhydrazono)malononitrile, and various β-diketones.

Physical And Chemical Properties Analysis

The compound has a melting point of 289 °C. Its elemental analysis is as follows: Carbon 58.25%, Hydrogen 3.67%, Nitrogen 20.38%.

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the search results, pyrimidine derivatives have been shown to have neuroprotective and anti-inflammatory properties. They have been found to inhibit ER stress, apoptosis, and the NF-kB inflammatory pathway.

Future Directions

Pyrimidine derivatives, including this compound, have shown promise in various fields, including pharmaceuticals and agrochemicals. Their unique physicochemical properties make them an interesting area of study for the development of new applications. Future research may focus on further exploring these properties and developing more potent and efficacious drugs with the pyrimidine scaffold.